Cas no 1794845-17-2 ([ethyl(phenyl)carbamoyl]methyl 5-methylthiophene-2-carboxylate)

• Product Name: [ethyl(phenyl)carbamoyl]methyl 5-methylthiophene-2-carboxylate
• CAS No: 1794845-17-2
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5324150
• Update Time: 2025-06-12

[ethyl(phenyl)carbamoyl]methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• [2-(N-ethylanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• 2-[ethyl(phenyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
• STL195204
• [ethyl(phenyl)carbamoyl]methyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-3-17(13-7-5-4-6-8-13)15(18)11-20-16(19)14-10-9-12(2)21-14/h4-10H,3,11H2,1-2H3
• InChI Key： PFTKVNHUBQPJLT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(=O)OCC(N(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8

Additional information on [ethyl(phenyl)carbamoyl]methyl 5-methylthiophene-2-carboxylate

Chemical Profile of [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 1794845-17-2)

The compound [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate, identified by the CAS number 1794845-17-2, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The synthesis and characterization of this compound provide valuable insights into the design of heterocyclic derivatives, which are increasingly recognized for their diverse biological activities.

In recent years, the exploration of thiophene-based compounds has been a focal point in medicinal chemistry, owing to their remarkable pharmacological properties. The presence of the thiophene ring in [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate contributes to its unique chemical behavior and biological relevance. Specifically, the methylthiophene moiety enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug discovery.

The structural motif of this compound includes a carbamate group linked to an ethyl and phenyl moiety, which modulates its reactivity and interaction with biological targets. This design allows for selective binding to specific enzymes and receptors, a critical factor in developing targeted therapies. The carbamate functionality is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and serving as a pharmacophore in various drug molecules.

Recent studies have highlighted the therapeutic potential of derivatives containing the thiophene ring, particularly in the treatment of neurological disorders, infectious diseases, and cancer. For instance, modifications of the thiophene scaffold have led to the development of antiviral agents that exhibit potent activity against RNA viruses. The compound [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate aligns with this trend, offering a structurally diverse approach to therapeutic intervention.

The synthesis of [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate involves multi-step organic reactions that showcase the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the thiophene ring, followed by functional group transformations to introduce the carbamate and ester moieties. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production.

Electrochemical studies on this compound have revealed intriguing properties that may be exploited in energy storage applications. The thiophene ring's ability to participate in redox reactions makes it a candidate for use in organic batteries and supercapacitors. Furthermore, computational modeling has suggested that modifications to the phenyl group could enhance electron delocalization, improving charge storage capacity.

The biological activity of [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate has been preliminarily assessed through in vitro assays. Initial results indicate that the compound exhibits moderate inhibitory activity against certain enzymes associated with metabolic pathways relevant to inflammation and oxidative stress. These findings warrant further investigation into its potential as an anti-inflammatory agent or a protector against oxidative damage.

The agrochemical potential of this compound cannot be overlooked. Thiophene derivatives have shown efficacy as fungicides and herbicides due to their ability to disrupt fungal cell membranes and inhibit plant growth regulators. The structural features of [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate suggest that it may exhibit similar properties, offering a novel solution for crop protection.

In conclusion, [ethyl(phenyl)carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 1794845-17-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and energy storage applications. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing research efforts aimed at developing innovative solutions for global challenges.